Cas no 2228389-01-1 (4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid)

• Product Name: 4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid
• CAS No: 2228389-01-1
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 6429683
• PubChem ID: 165676571
• Update Time: 2025-10-12

4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid
• 2228389-01-1
• EN300-1733030
• 4-oxo-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C10H14N4O3/c15-8-1-3-10(4-2-8,9(16)17)5-6-14-7-11-12-13-14/h7H,1-6H2,(H,16,17)
• InChI Key： UVFOSPNHNCVQBQ-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2C=NN=N2)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 238.10659032g/mol
• Monoisotopic Mass: 238.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98Ų

Additional information on 4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid (CAS: 2228389-01-1)

In recent years, the compound 4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid (CAS: 2228389-01-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and cyclohexane carboxylic acid moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The primary focus of recent studies has been on the synthesis and optimization of 4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical trials. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches.

Biological evaluations of this compound have revealed its efficacy as a modulator of specific enzymatic pathways. In vitro studies demonstrate its ability to inhibit key enzymes involved in inflammatory and metabolic disorders, suggesting potential applications in treating conditions such as diabetes and rheumatoid arthritis. Furthermore, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are encouraging for further development.

One of the most exciting developments is the exploration of 4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid as a candidate for combination therapies. Its synergistic effects with existing drugs have been investigated, particularly in oncology, where it enhances the efficacy of chemotherapeutic agents while mitigating their side effects. These findings open new avenues for personalized medicine and targeted treatment strategies.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as long-term stability, formulation optimization, and regulatory compliance need to be addressed. Ongoing research aims to tackle these hurdles through innovative drug delivery systems and rigorous safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to accelerate the development process.

In conclusion, 4-oxo-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexane-1-carboxylic acid represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities and potential therapeutic benefits underscore the importance of continued research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through clinical trials to realize its full potential in medicine.